Cas no 2248380-29-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate is a specialized chemical compound featuring a hybrid structure combining isoindole and oxazole moieties. Its unique molecular architecture, incorporating both amide and ester functional groups, enhances its potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules. The presence of the 5-methyl-1,2-oxazole segment may contribute to improved metabolic stability and binding affinity in target applications. This compound is suited for research in drug development, where its structural complexity allows for precise modifications in medicinal chemistry. High purity and well-defined reactivity make it valuable for exploratory studies in heterocyclic chemistry and protease inhibitor design.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate structure
2248380-29-0 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate
CAS No:2248380-29-0
MF:C21H15N3O6
MW:405.360305070877
CID:6571602
PubChem ID:165729615
Update Time:2025-10-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate
    • 2248380-29-0
    • EN300-6524316
    • Inchi: 1S/C21H15N3O6/c1-12-17(11-22-29-12)19(26)23-14-8-6-13(7-9-14)10-18(25)30-24-20(27)15-4-2-3-5-16(15)21(24)28/h2-9,11H,10H2,1H3,(H,23,26)
    • InChI Key: DSTMAPBKUYQNPB-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC(=CC=1)NC(C1C=NOC=1C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 405.09608521g/mol
  • Monoisotopic Mass: 405.09608521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 119Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6524316-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate
2248380-29-0 95.0%
1.0g
$0.0 2025-03-13

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate (CAS No. 2248380-29-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate, identified by the CAS number 2248380-29-0, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic derivative combines a rigid isoindole core with an acetic acid ester moiety linked to a phenyl ring substituted with a unique 5-methyl-1,2-oxazole amide group. Such structural features make it a promising candidate for further investigation in drug discovery and development.

The isoindole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets in a variety of ways. The presence of the 1,3-dioxo (or α-pyrone) group introduces additional potential for hydrogen bonding and electronic tuning, which can be exploited in designing molecules with enhanced binding affinity and selectivity. The acetic acid ester functionality not only contributes to the molecule's solubility but also serves as a versatile handle for further chemical modifications.

The phenyl ring in this compound is further functionalized with a 5-methyl-1,2-oxazole amide moiety. The oxazole ring is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. Its amide linkage introduces polarity and potential for interactions with nucleophilic residues in biological targets. The 5-methyl substituent on the oxazole ring may influence the electronic properties of the ring system and could play a role in modulating the compound's bioactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The combined features of the isoindole core, the acetic acid ester, and the oxazole amide-substituted phenyl ring suggest that this compound could exhibit multiple points of interaction with biological targets. This polyvalent nature is often advantageous in drug design, as it can lead to increased binding affinity and reduced off-target effects.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-4-amido)phenyl]acetate makes it a potential candidate for such applications. The rigid framework provided by the isoindole core could facilitate precise positioning within the binding pocket of a target protein, while the various functional groups offer opportunities for optimal interactions.

Another area of active research is the development of kinase inhibitors. Many kinases are implicated in various diseases, making them attractive therapeutic targets. The unique combination of structural elements in this compound could make it an effective inhibitor of certain kinases by simultaneously engaging multiple residues within the active site or allosteric pockets. Further studies are needed to elucidate its binding mode and assess its inhibitory activity against relevant kinases.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the various fragments into the desired target molecule. The availability of high-quality synthetic routes would facilitate further exploration of its pharmacological properties.

Evaluation of the pharmacokinetic properties is also crucial for assessing the potential therapeutic utility of any new compound. Parameters such as solubility, permeability, metabolic stability, and binding affinity need to be carefully characterized. Preliminary studies suggest that modifications to the phenyl ring or the oxazole moiety could significantly impact these properties. Optimizing these parameters will be essential for advancing this compound towards clinical development.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how small molecules interact with biological targets at an atomic level. By modeling 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(5-methyl-1,2-oxazole-amido)phenyl]acetate with various protein targets, researchers can gain valuable insights into its potential bioactivity and guide further optimization efforts.

In conclusion,1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 2_[4_(5_methyl_1_2_oxazole_4_amido)_phenyl]acetate (CAS No. 2248380_29_0) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and scaffold makes it an attractive candidate for further exploration as a lead compound or building block for novel therapeutics. Continued investigation into its bioactivity, mechanism of action, and pharmacokinetic properties will be essential for realizing its full therapeutic promise.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD